Cas no 13031-45-3 (Benzoic acid,4-(acetyloxy)-, ethyl ester)

Benzoic acid,4-(acetyloxy)-, ethyl ester structure
13031-45-3 structure
Product Name:Benzoic acid,4-(acetyloxy)-, ethyl ester
CAS No:13031-45-3
MF:C11H12O4
MW:208.210583686829
CID:119209
PubChem ID:2752083
Update Time:2025-04-18

Benzoic acid,4-(acetyloxy)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid,4-(acetyloxy)-, ethyl ester
    • ethyl 4-acetyloxybenzoate
    • Ethyl-4-acetoxybenzoate
    • 4-Acetoxy-benzoesaeure-aethylester
    • 4-acetoxy-benzoic acid ethyl ester
    • 4-carbethoxyphenylacetate
    • ethyl 4-acetoxybenzoate
    • Ethyl p-acetoxybenzoate
    • p-EtO2CC6H4OAc
    • AKOS004907073
    • 4-(ACETYLOXY)-BENZOIC ACID ETHYL ESTER
    • 13031-45-3
    • SCHEMBL1176935
    • DTXSID80372878
    • 4-(ethoxycarbonyl)phenyl acetate
    • F78541
    • Inchi: 1S/C11H12O4/c1-3-14-11(13)9-4-6-10(7-5-9)15-8(2)12/h4-7H,3H2,1-2H3
    • InChI Key: ACGYGMKFCVDVHS-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1C=CC(=CC=1)OC(C)=O)=O

Computed Properties

  • Exact Mass: 208.07400
  • Monoisotopic Mass: 208.07355886g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 229
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 52.6Ų

Experimental Properties

  • Density: 1.147
  • Boiling Point: 302.7°C at 760 mmHg
  • Flash Point: 148.4°C
  • Refractive Index: 1.506
  • PSA: 52.60000
  • LogP: 1.78860

Benzoic acid,4-(acetyloxy)-, ethyl ester Pricemore >>

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13031-45-3 98%
250mg
¥6169.00 2024-08-09

Benzoic acid,4-(acetyloxy)-, ethyl ester Production Method

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